Cas no 35608-73-2 (S-Pyrimidin-2-yl-L-cysteine)

S-Pyrimidin-2-yl-L-cysteine structure
S-Pyrimidin-2-yl-L-cysteine structure
Product Name:S-Pyrimidin-2-yl-L-cysteine
CAS No:35608-73-2
MF:C7H9N3O2S
MW:199.230259656906
CID:2843052
PubChem ID:71359703
Update Time:2025-04-21

S-Pyrimidin-2-yl-L-cysteine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-(pyrimidin-2-ylthio)propanoic acid
    • DTXSID20783545
    • 35608-73-2
    • S-Pyrimidin-2-yl-L-cysteine
    • Inchi: 1S/C7H9N3O2S/c8-5(6(11)12)4-13-7-9-2-1-3-10-7/h1-3,5H,4,8H2,(H,11,12)/t5-/m0/s1
    • InChI Key: CEGLUDZUJKVCPS-YFKPBYRVSA-N
    • SMILES: S(C1N=CC=CN=1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 199.04154771Da
  • Monoisotopic Mass: 199.04154771Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 114Ų
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